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Compound of Interest

Compound Name: NSC339614 potassium

Cat. No.: B1680214 Get Quote

Notice to the Reader:

Extensive searches of scientific literature and chemical databases for the compound identifier

"NSC339614" have yielded no specific information regarding its chemical structure, biological

activity, or mechanism of action, particularly in relation to potassium channels. The information

that would be necessary to construct a detailed technical guide, including quantitative data,

experimental protocols, and established signaling pathways, is not available in the public

domain.

It is possible that "NSC339614" may be an internal designation for a compound not yet

disclosed publicly, a historical identifier that is no longer in common use, or an error in the

identifier itself.

Therefore, the following sections, which would typically form the core of a technical whitepaper

on a compound's mechanism of action, remain unpopulated. This document structure is

provided as a template for what such a guide would entail, should information on NSC339614

become available.

Executive Summary
This section would typically provide a high-level overview of NSC339614, its primary molecular

target(s), and its key biological effects. It would summarize the main findings regarding its

mechanism of action, particularly its interaction with potassium channels, and its potential

therapeutic applications.
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Introduction to NSC339614
This part would introduce NSC339614, including its chemical class, structure, and any known

analogs. It would provide the rationale for its development and investigation, highlighting the

scientific or clinical need it aims to address.

Core Mechanism of Action: Interaction with
Potassium Channels
This central section would detail the specific molecular interactions between NSC339614 and

potassium channels.

Target Identification and Validation
This subsection would describe the experiments that identified specific potassium channel

subtypes as the primary targets of NSC339614.

Electrophysiological Effects
Details on how NSC339614 modulates the electrical activity of cells by acting on potassium

channels would be presented here.

Quantitative Data Summary

A table summarizing key quantitative data from electrophysiological and binding assays would

be presented here.
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Parameter Value Cell Line/System Reference

IC₅₀ (Potassium

Channel Subtype X)
Data not available

Kᵢ (Binding Affinity) Data not available

Effect on Channel

Gating (e.g., V½ of

activation)

Data not available

Block Characteristics

(e.g., voltage-

dependence)

Data not available

Experimental Protocols

Patch-Clamp Electrophysiology: A detailed methodology for whole-cell and single-channel

patch-clamp recordings used to characterize the effects of NSC339614 on potassium

channel currents would be provided. This would include information on cell culture, solutions

(internal and external), voltage protocols, and data analysis methods.

Signaling Pathway Diagram

A diagram illustrating the direct interaction of NSC339614 with a potassium channel would be

included.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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